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Introduction

Aftin-4 is a roscovitine-related purine compound used extensively in Alzheimer's disease (AD)
research.[1][2] It functions as a potent and selective small-molecule inducer of amyloid-3 42
(AB42) peptide production.[3] Aftin-4 modulates the activity of y-secretase, an enzyme
complex involved in the final cleavage of the Amyloid Precursor Protein (APP), thereby shifting
its processing to favor the generation of the more aggregation-prone and neurotoxic AB42
isoform over other AP species like AB40.[1][4][5] This action allows researchers to model
aspects of AD pathology, such as increased AB42/AB40 ratios and subsequent neurotoxicity, in
both in vitro and in vivo systems.[6][7]

Proper preparation of Aftin-4 stock solutions is critical for obtaining reproducible and reliable
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent due to the high
solubility of Aftin-4.[3][7] This document provides a detailed protocol for the preparation,
storage, and handling of Aftin-4 stock solutions using anhydrous DMSO.
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Physicochemical & Handling Properties

All quantitative data for Aftin-4 is summarized in the table below. Proper storage is crucial to
maintain the stability and activity of the compound.

Property Value Citation(s)
Molecular Formula C20H28N6O [31[7]
Molecular Weight 368.48 g/mol [31[8]

CAS Number 866893-90-5 [3][7]
Appearance White to off-white solid [3][8]

Purity >98% [7]
Solubility in DMSO =100 mg/mL (=271.39 mM) [3]

ECso (AB42 induction) ~30 uM [1][3]

-20°C for up to 3 years; 4°C for
Storage (Powder) Up 1o 2 years [3]

-80°C for up to 2 years; -20°C
Storage (In DMSO) for up to 1 year [3]

Mechanism of Action: AB42 Induction

Aftin-4's mechanism involves the modulation of the amyloidogenic pathway. The Amyloid
Precursor Protein (APP) is sequentially cleaved by two enzymes: [3-secretase (BACE1) and the
y-secretase complex. Aftin-4 influences the y-secretase complex, which results in a selective
increase in AB42 production and a decrease in AB38, while AB40 levels remain largely
unchanged.[2][9] This shift is a key pathological event in Alzheimer's disease. The effects of
Aftin-4 can be reversed by the co-administration of a y-secretase inhibitor.[7]
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1. Calculate Mass
(e.g., 3.685 mg for 1 mL)

2. Weigh Aftin-4 Powder)

'

3. Add Anhydrous DMSO
(e.g., 1 mL)

(4. Vortex Until Dissolved)
(5. Aliquot into Cryovials)

6. Store at -20°C or -80°C

End: 10 mM Stock Ready

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3509055/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3509055/
https://hellobio.com/aftin-4.html
https://www.medchemexpress.com/Aftin-4.html
https://immunomart.com/product/aftin-4/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0273458
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0273458
https://pubmed.ncbi.nlm.nih.gov/25298201/
https://pubmed.ncbi.nlm.nih.gov/25298201/
https://www.caymanchem.com/product/27341/aftin-4
http://www.invivochem.com/aftin-4.html
http://www.invivochem.com/aftin-4.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5039020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5039020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5039020/
https://www.benchchem.com/product/b15617220/docs#application-note-protocol-preparation-of-aftin-4-stock-solutions-in-dmso
https://www.benchchem.com/product/b15617220/docs#application-note-protocol-preparation-of-aftin-4-stock-solutions-in-dmso
https://www.benchchem.com/product/b15617220/docs#application-note-protocol-preparation-of-aftin-4-stock-solutions-in-dmso
https://www.benchchem.com/product/b15617220/docs#application-note-protocol-preparation-of-aftin-4-stock-solutions-in-dmso
https://www.benchchem.com/product/b15617220?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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